Antimony triselenide

• InChI: InChI=1S/2Sb.3Se
• InChI Key: GNZJTRGEKSBAAS-UHFFFAOYSA-N
• Canonical SMILES: [Se].[Se].[Se].[Sb].[Sb]
• Molecular Formula: Sb2Se3
• DSSTOX Substance ID: DTXSID30895002
• Molecular Weight: 480.4 g/mol
• CAS RN: 1315-05-5

Description

Antimony triselenide is a chemical compound with various applications in materials science and electronics. While specific studies on "Antimony triselenide" are not directly mentioned, insights can be derived from related antimony compounds and their synthesis, properties, and structures which are fundamental in understanding the chemistry of antimony-based materials.

Synthesis Analysis

Antimony compounds are typically synthesized through reactions involving antimony with different organic and inorganic ligands. For example, tris(5-bromo-2-methoxyphenyl)antimony and other derivatives are synthesized through reactions involving antimony trichloride and corresponding ligands, reflecting common synthesis strategies for antimony-based compounds (Sharutin et al., 2011).

Molecular Structure Analysis

The molecular structure of antimony compounds varies with the ligands attached to the antimony center. For instance, tris(2-methoxy-5-bromophenyl)antimony compounds exhibit distorted trigonal bipyramidal coordination, a common feature in antimony chemistry. These structural details provide insights into the electronic and spatial configuration of antimony-based materials, which may be similar to antimony triselenide (Sharutin et al., 2011).

Scientific Research Applications

Photovoltaic Applications

• Scientific Field : Solar Energy, Photovoltaics.
• Application Summary : Sb2Se3 is being actively explored for application in thin-film solar cells. It is one of the most promising absorber material choices among the inorganic semiconductors.
• Methods and Procedures : In one study, a two-step process was used to grow Sb2(SxSe1−x)3 thin films. Initially, Sb2Se3 thin films were deposited on soda lime glass substrates using direct current magnetron sputtering technique. Then, these films were exposed to a sulfurization process in a quartz ampoule to obtain Sb2(SxSe1−x)3 thin films.
• Results and Outcomes : The morphological, optical, and structural properties of the grown films were highly dependent on the amount of sulfur in the films. By adjusting the S/S+Se atomic ratio, Sb2(SxSe1−x)3 absorber materials with suitable bandgap, favorable orientation, and compact morphology can be obtained for photovoltaic applications.

Hydrogen Generation

• Scientific Field : Solar Energy, Hydrogen Generation.
• Application Summary : Sb2Se3 has emerged as a nearly ideal semiconductor material that satisfies nearly all requirements for effectively generating hydrogen using solar energy.

Oxygen Defect Study

• Scientific Field : Material Science.
• Application Summary : Oxygen in single crystalline Sb2Se3 is addressed by infrared (IR) absorption spectroscopy.
• Methods and Procedures : Measurements were conducted on Sb2Se3 samples doped—during growth, post-growth annealing in the O2 ambient, or by O ion implantation—with 16O.
• Results and Outcomes : Annealing of O-enriched samples in hydrogen atmosphere at temperatures above 380°C results in the suppression of the 527-cm−1 line and concurrent appearance of the signals due to hydroxyl groups, suggesting formation of oxygen-hydrogen complexes.

Pyrotechnics and Flares

• Scientific Field : Pyrotechnics.
• Application Summary : Historically, Sb2Se3 has been used in pyrotechnics and flares.

Paint Pigments, Glass, Matches, and Explosives

• Scientific Field : Material Science.
• Application Summary : Sb2Se3 has been used as an ingredient in paint pigments, glass, matches, and explosives.

Electronics

• Scientific Field : Electronics.
• Application Summary : Sb2Se3 is becoming a 21st-century player in the field of electronics.

Thermoelectric Applications

• Scientific Field : Thermoelectrics.
• Application Summary : Sb2Se3 is being explored for its potential in thermoelectric applications.

Optoelectronic Devices

• Scientific Field : Optoelectronics.
• Application Summary : Sb2Se3 is used in the fabrication of optoelectronic devices.

Infrared Sensors

• Scientific Field : Sensor Technology.
• Application Summary : Sb2Se3 is used in the development of infrared sensors.

Safety And Hazards

Antimony triselenide is toxic if swallowed or inhaled. It may cause damage to organs through prolonged or repeated exposure. It is very toxic to aquatic life with long-lasting effects. It can be harmful to the eyes and skin, and can also cause problems with the lungs, heart, and stomach.

Future Directions

Antimony triselenide is now being actively explored for application in thin-film solar cells. It has emerged as a nearly ideal semiconductor material that satisfies nearly all requirements for effectively generating hydrogen using solar energy. The rapid advances in Sb2Se3-photocathode water splitting over the past three years suggest a positive outlook for the cost-effective production of solar hydrogen.